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Compound of Interest

Compound Name:
2-Bromo-6-

(trifluoromethyl)quinazoline

Cat. No.: B11721243

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 2-Bromo-6-(trifluoromethyl)quinazoline, a

heterocyclic compound of significant interest in medicinal chemistry. Due to the limited

availability of direct experimental data for this specific molecule, this document synthesizes

information from closely related analogues to offer insights into its chemical properties,

synthesis, reactivity, and potential applications.

Core Molecular Attributes
2-Bromo-6-(trifluoromethyl)quinazoline is a substituted quinazoline, a class of compounds

known for a wide array of biological activities.[1] The presence of a bromine atom at the 2-

position and a trifluoromethyl group at the 6-position significantly influences its electronic

properties and reactivity, making it a valuable intermediate in the synthesis of novel therapeutic

agents.
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The chemical structure of 2-Bromo-6-(trifluoromethyl)quinazoline consists of a quinazoline

core with a bromine substituent at the C2 position and a trifluoromethyl group at the C6

position.

Attribute Value

Molecular Formula C₉H₄BrF₃N₂

Molecular Weight 277.04 g/mol

IUPAC Name 2-bromo-6-(trifluoromethyl)quinazoline

Synthesis and Chemical Reactivity
While a specific, documented synthesis for 2-Bromo-6-(trifluoromethyl)quinazoline is not

readily available in published literature, a plausible synthetic route can be extrapolated from

established methods for analogous quinazoline derivatives.

Proposed Synthetic Pathway
A common method for synthesizing substituted quinazolines involves the cyclization of

appropriately substituted anthranilic acid derivatives.[2] A potential pathway could involve the

use of 2-amino-5-(trifluoromethyl)benzoic acid as a starting material.
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Starting Material

Intermediate Formation

Cyclization & Bromination

2-amino-5-(trifluoromethyl)benzoic acid

Amide Intermediate

Acylation

6-(trifluoromethyl)quinazolin-2-one

Cyclization

2-Bromo-6-(trifluoromethyl)quinazoline

Bromination (e.g., POBr₃)
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Key Reactivity Insights
The reactivity of 2-Bromo-6-(trifluoromethyl)quinazoline is dictated by its functional groups:

Nucleophilic Substitution: The bromine atom at the 2-position of the quinazoline ring is

susceptible to nucleophilic displacement.[3] This makes it a versatile handle for introducing a

variety of functional groups, such as amines, thiols, and alkoxides, to generate a library of

derivatives.

Electrophilic Aromatic Substitution: The benzene portion of the quinazoline ring can undergo

electrophilic aromatic substitution. The trifluoromethyl group is a deactivating, meta-directing

group, which would influence the position of further substitutions on the benzene ring.[4]
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Potential Applications in Drug Discovery
Quinazoline derivatives are a cornerstone in modern medicinal chemistry, with several FDA-

approved drugs based on this scaffold.[4] The introduction of a trifluoromethyl group is a

common strategy in drug design to enhance metabolic stability, lipophilicity, and bioavailability.

[4]

Anticancer Research
The quinazoline scaffold is a well-established pharmacophore in the development of anticancer

agents, particularly as inhibitors of receptor tyrosine kinases (RTKs) like the epidermal growth

factor receptor (EGFR).[4] The trifluoromethyl group can enhance the binding affinity and

pharmacokinetic properties of these inhibitors.[4]

Antimicrobial and Anti-inflammatory Potential
Derivatives of quinazoline have also demonstrated promising antimicrobial and anti-

inflammatory activities.[5][6] The unique electronic and steric properties conferred by the bromo

and trifluoromethyl substituents could lead to the discovery of novel agents in these therapeutic

areas.

2-Bromo-6-(trifluoromethyl)quinazoline

Anticancer Agents
(e.g., EGFR inhibitors) Antimicrobial Agents Anti-inflammatory Agents
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Experimental Protocols and Characterization
While specific experimental data for 2-Bromo-6-(trifluoromethyl)quinazoline is not available,

the following protocols for related compounds can serve as a guide for its synthesis and

characterization.
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General Synthetic Procedure for a 6-Bromo-Quinazoline
Derivative
The synthesis of a related compound, 6-bromo-2-mercapto-3-phenylquinazolin-4(3H)-one, has

been reported and involves the reaction of 5-bromoanthranilic acid with phenyl isothiocyanate

in the presence of triethylamine in ethanol, followed by reflux.[2] This general approach of

cyclizing a substituted anthranilic acid can be adapted.

Step-by-Step Protocol:

Dissolve the starting substituted anthranilic acid in a suitable solvent (e.g., ethanol).[2]

Add the appropriate cyclizing agent and a base (e.g., triethylamine).[2]

Reflux the reaction mixture for a specified period, monitoring the reaction progress by Thin

Layer Chromatography (TLC).[2]

Upon completion, cool the reaction mixture and isolate the product by filtration.[2]

Purify the crude product by recrystallization from a suitable solvent.[2]

Characterization Techniques
The structure of the synthesized compound would be confirmed using standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the

chemical structure and the positions of the substituents.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.[2]

Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the

molecule.

Safety and Handling
Specific safety data for 2-Bromo-6-(trifluoromethyl)quinazoline is not available. However,

based on the data for structurally similar compounds like 2-Bromo-6-(trifluoromethyl)pyridine,
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caution should be exercised.[7][8][9]

Hazard Category Recommendations

Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and lab coat.

[10]

Handling

Handle in a well-ventilated area, preferably in a

fume hood. Avoid inhalation of dust and contact

with skin and eyes.[10]

Storage
Store in a tightly closed container in a dry and

well-ventilated place.[10]

First Aid

In case of contact with eyes, rinse immediately

with plenty of water. In case of skin contact,

wash off with soap and plenty of water. If

inhaled, move to fresh air. Seek medical

attention if symptoms persist.[10]

Conclusion
2-Bromo-6-(trifluoromethyl)quinazoline represents a promising, yet underexplored, scaffold

for the development of novel therapeutic agents. Its synthesis and reactivity can be reasonably

predicted based on the well-established chemistry of quinazolines. The presence of the bromo

and trifluoromethyl groups offers strategic advantages for derivatization and optimization of

pharmacokinetic properties. Further research into the synthesis and biological evaluation of this

compound is warranted to fully explore its potential in drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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